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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzaldehyde

Cat. No.: B052014

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 5-Bromo-2-
iodobenzaldehyde (CAS No: 689291-89-2), a halogenated benzaldehyde derivative utilized in
various scientific applications, including medicinal chemistry and materials science.[1] The
following sections detail the compound's physical and chemical properties, associated hazards,
and recommended safety protocols to ensure its proper and safe handling in a laboratory
setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-iodobenzaldehyde is
presented in the table below. This data is essential for understanding the compound's behavior
under various experimental conditions.
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Property Value Source(s)
Molecular Formula C7H4BrlO [2]
Molecular Weight 310.91 g/mol [2]

Melting Point 89-90 °C [31[5]

Boiling Point (Predicted)

312.2+27.0°C

[3]

Density (Predicted)

2.231 g/cm3

[3](5]

Flash Point (Predicted)

142.6 £ 23.7 °C

[5]

Solubility

Insoluble in water

[6]

Purity

295% - 297%

[1](7]

Hazard Identification and GHS Classification

5-Bromo-2-iodobenzaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Hazard Summary Table
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Hazard Class Category Signal Word Hazard Statement
o ] H302: Harmful if
Acute Toxicity, Oral 4 Warning
swallowed
Skin ) H315: Causes skin
) o 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o 2A Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity (Single
] H335: May cause
Exposure); 3 Warning ) o
, respiratory irritation
Respiratory Tract
Irritation
Hazardous to the H413: May cause long
aquatic environment, 4 - lasting harmful effects

long-term hazard

to aquatic life

Sources:[2][3][5][8]

The GHS pictograms associated with these hazards are:

L.alt text

Hazard Communication Flowchart

The following diagram illustrates the logical flow from hazard classification to the

communication of these hazards through labeling.
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Hazard Classification

STOT SE, Respiratory (Cat. 3)

Eye Irritation (Cat. 2A) Label Elements

. oo . . . Hazard Statements:
GHSO07 (Exclamation Mark) | Signal Word: Warning P 11302, H315, H319, H335

——

Skin Irritation (Cat. 2)

Acute Toxicity, Oral (Cat. 4)

Click to download full resolution via product page

Caption: GHS Hazard Communication for 5-Bromo-2-iodobenzaldehyde.

Experimental Protocols

Detailed experimental methodologies for the toxicological and ecotoxicological studies that
form the basis of the GHS classifications for 5-Bromo-2-iodobenzaldehyde are not publicly
available in the searched Safety Data Sheets or related documents. This information is typically
proprietary to the manufacturers or testing laboratories and is summarized in the SDS to
provide hazard information without disclosing the full study reports. The classifications are
based on standardized OECD (Organisation for Economic Co-operation and Development) or
equivalent testing guidelines for chemical safety.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of 5-Bromo-2-iodobenzaldehyde.
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Recommended Personal Protective Equipment (PPE)
and Handling Workflow

The following diagram outlines the recommended workflow for handling this compound,

emphasizing the necessary personal protective equipment.

Personal Protective Equipment (PPE)

. . Use in Well-Ventilated Area
Protective Gloves Safety Goggles/Face Shield Lab Coat (Avoid Breathing Dust)

Handling Procedure
y y

P Weigh Compound |-

:

Transfer to Reaction Vessel

:

Perform Experiment

:

Clean Work Area & Decontaminate

Click to download full resolution via product page

Caption: Recommended PPE and Handling Workflow.

Precautionary Statements (P-codes)

The following precautionary statements provide specific guidance for minimizing risks
associated with handling 5-Bromo-2-iodobenzaldehyde:
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[1][3]
264 Wash face, hands and any exposed skin

thoroughly after handling.[3][5]

Do not eat, drink or smoke when using this
P270

product.[5]
pP271 Use only outdoors or in a well-ventilated area.[1]
P273 Avoid release to the environment.[3]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.[5]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[3][5]

IF INHALED: Remove person to fresh air and
P304+P340 ,

keep comfortable for breathing.[5]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][5]
P330 Rinse mouth.[5]

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.[3][5]

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.[3][5]
P362 Take off contaminated clothing and wash before

reuse.[3]

Store in a well-ventilated place. Keep container
P403+P233

tightly closed.[5]
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P405 Store locked up.[5]

- Dispose of contents/container to an approved
waste disposal plant.[5]

Storage Conditions

To ensure the stability and longevity of 5-Bromo-2-iodobenzaldehyde, it should be stored
under the following conditions:

Temperature: 2—8 °C or 4°C.[2][3]

Atmosphere: Under an inert gas such as nitrogen or argon.[2][3]

Light: Protect from light.[2]

Container: Keep in a tightly sealed container in a dry and well-ventilated place.[6]

Solutions of the compound are less stable than the solid form and should be prepared fresh. If
storage of a solution is necessary, it should be kept in a tightly sealed vial under a nitrogen
atmosphere at low temperatures (-20°C for up to one month or -80°C for up to six months).[9]

First-Aid Measures

In case of exposure to 5-Bromo-2-iodobenzaldehyde, the following first-aid measures should
be taken:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Call a POISON CENTER or doctor/physician if you feel
unwell.[6]

o After Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothes and shoes. If skin irritation occurs, get medical advice/attention.[6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6]
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o After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a POISON CENTER or doctor/physician if you feel
unwell.[5][6]

Fire-Fighting Measures and Accidental Release

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[6]

o Accidental Release Measures: Ensure adequate ventilation. Use personal protective
equipment. Avoid dust formation. Sweep up and shovel into suitable containers for disposal.
Do not let the product enter drains.[6]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[6]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the specific Safety Data Sheet provided by the supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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